
Guidelines for Foliar Application of Inpyrfluxam
in Trials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide comprehensive guidelines for the foliar

application of Inpyrfluxam in experimental trials. Inpyrfluxam is a succinate dehydrogenase

inhibitor (SDHI) fungicide, belonging to the pyrazole-4-carboxamide group, which is effective

against a broad spectrum of fungal pathogens in various crops.[1][2][3][4] It functions by

inhibiting the mitochondrial electron transport chain at complex II, thereby disrupting the energy

production of fungal cells.[1][4][5]

Data Presentation: Quantitative Application
Parameters
The following tables summarize key quantitative data for the foliar application of Inpyrfluxam
across different crops as determined in various trials.

Table 1: Recommended Foliar Application Rates of Inpyrfluxam for Various Crops.
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Crop
Application Rate
(lb. ai/A)

Application Rate (g
ai/ha)

Additional Notes

General Foliar/Soil 0.044 to 0.089[6][7] 49.3 to 99.8

Rate depends on the

specific crop and

target disease.

Soybean Not specified in lb/A 30

Effective against

soybean rust,

including strains with

multiple fungicide

resistance.[1]

Apple Not specified in lb/A 100 ppm

Provided 100%

control against apple

scab at this

concentration.[1]

Peanut 0.036 to 0.089
40, 50, 75, or 100[8]

[9]

Applied two times

during the growing

season for control of

Rhizoctonia pod rot.[8]

[9]

Banana Not specified in lb/A 75

For control of yellow

sigatoka; up to 3

applications per year

are proposed.

Table 2: Efficacy of Inpyrfluxam Against Key Fungal Pathogens in Field Trials.
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Crop Target Pathogen
Efficacy (%
Control)

Key Findings

Soybean

Soybean Rust

(Phakopsora

pachyrhizi)

High (Specific % not

uniformly reported)

Superior post-infection

efficacy compared to

other major SDHIs.[1]

Apple
Apple Scab (Venturia

inaequalis)
100[1]

Highly effective at the

registered dose in

Japan (100 ppm).[1]

Peanut Early Leaf Spot
As good as or better

than standards

When applied twice in

a 4 to 5 fungicide

spray program with

chlorothalonil.[8][9]

Peanut
Rhizoctonia Pod Rot

(Rhizoctonia solani)

Comparable to

azoxystrobin

Two applications

during the growing

season.[8][9]

Peanut
Southern Blight

(Sclerotium rolfsii)

Comparable to

azoxystrobin +

benzovindiflupyr

One to two

applications.[8][9]

Rice Sheath Blight
63% reduction in

incidence

No significant

difference in disease

control compared to

azoxystrobin and

fluxapyroxad.[10]

Experimental Protocols
Protocol 1: General Field Trial for Foliar Application
Efficacy
This protocol outlines a generalized methodology for conducting a field trial to evaluate the

efficacy of Inpyrfluxam.

1. Experimental Design:
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Design: Employ a randomized complete block design (RCBD) with a minimum of four

replications.[9]

Plot Size: Each plot should consist of multiple rows (e.g., four rows) of a specified length

(e.g., 7.9 meters) with appropriate spacing between rows (e.g., 97 cm).[8][9]

Treatments: Include an untreated control, a standard registered fungicide control, and

multiple rates of Inpyrfluxam.

2. Fungicide Application:

Equipment: Utilize a CO2-pressurized sprayer equipped with appropriate nozzles (e.g., D2-

23 hollow-cone nozzles) to ensure uniform coverage.[4][8][9]

Spray Volume: Calibrate the sprayer to deliver a consistent spray volume (e.g., 187 L/ha).[4]

[8][9]

Application Timing: Initiate applications prior to disease development or at the first sign of

symptoms.[2][10] Subsequent applications should follow a predetermined interval (e.g., 14-

21 days).[2][10]

Formulations: Use a commercially available formulation such as KANAME® flowable (37%

w/w suspension concentrate) or Excalia Fungicide (31.25% active ingredient).[1][3]

3. Data Collection:

Disease Assessment: At regular intervals (e.g., weekly) after the first application, assess

disease incidence and severity.

Crop Injury: Evaluate and record any phytotoxicity symptoms, such as stunting, leaf burn, or

chlorosis, on a standardized scale.

Yield Data: At the end of the trial, harvest the plots and collect yield data to determine the

impact of the treatments.

4. Statistical Analysis:
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Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatments.

Mandatory Visualizations
Inpyrfluxam Mode of Action: Signaling Pathway
The following diagram illustrates the mode of action of Inpyrfluxam as a succinate

dehydrogenase inhibitor (SDHI) within the mitochondrial electron transport chain of pathogenic

fungi.
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Caption: Inpyrfluxam inhibits Complex II, disrupting the electron transport chain and ATP

synthesis.

Experimental Workflow for Foliar Application Trial
The diagram below outlines the logical workflow for conducting a foliar application trial of

Inpyrfluxam.
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Caption: Workflow for a foliar application trial of Inpyrfluxam from design to reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6594776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

